Cas no 213994-21-9 (2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile)

• Product Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile
• CAS No: 213994-21-9
• MW: 365.561g/mol
• CID: 4641394
• Update Time: 2025-06-11

2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(2,4-DICHLOROPHENYL)ACETONITRILE
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile
• 2-Pyridineacetonitrile, 3-chloro-α-(2,4-dichlorophenyl)-5-(trifluoromethyl)-

Computed Properties

• Exact Mass: 363.955
• Monoisotopic Mass: 363.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile

Professional Introduction to Compound with CAS No. 213994-21-9 and Product Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile

The compound with the CAS number 213994-21-9 and the product name 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both chloro and trifluoromethyl substituents in its pyridine core, combined with a phenylacetonitrile moiety, endows it with distinct electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds as key structural motifs in drug design. Among these, pyridine derivatives have emerged as particularly promising candidates due to their ability to interact with biological targets in diverse ways. The specific arrangement of functional groups in 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile contributes to its versatility, allowing for modifications that can fine-tune its pharmacological profile. This compound’s design aligns with the growing trend toward the development of molecules that exhibit high selectivity and efficacy, minimizing off-target effects and improving overall therapeutic outcomes.

The chloro substituents at the 3-position and 4-position of the pyridine ring play a crucial role in modulating the compound’s reactivity and binding affinity. Chlorine atoms are known to enhance metabolic stability while simultaneously increasing lipophilicity, which can be advantageous for oral bioavailability. Furthermore, the trifluoromethyl group at the 5-position introduces electron-withdrawing effects that can influence the compound’s electronic properties, potentially enhancing its interaction with biological targets such as enzymes and receptors. These features make 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile a compelling candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of incorporating halogenated aromatic rings into drug candidates to improve their pharmacokinetic properties. The combination of chloro and trifluoromethyl groups in this compound exemplifies such an approach, leveraging the known benefits of these substituents to enhance binding affinity and reduce susceptibility to metabolic degradation. Additionally, the phenylacetonitrile moiety provides a site for further functionalization, enabling chemists to explore diverse chemical space and identify novel analogs with improved biological activity. This modular design philosophy is increasingly being adopted in modern drug discovery programs.

One of the most exciting aspects of this compound is its potential application in addressing challenging therapeutic areas where existing treatments are limited or non-existent. For instance, research has shown that pyridine-based molecules can exhibit potent activity against various disease targets, including kinases, transcription factors, and ion channels. The specific scaffold of 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile suggests that it may have utility in developing inhibitors for these targets. Furthermore, its structural features could make it a valuable tool for studying enzyme mechanisms and identifying new druggable pockets within biological systems.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry that have enabled the construction of increasingly complex molecular architectures. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity behind modern synthetic methodologies. Key steps include chlorination reactions at specific positions on the pyridine ring followed by nitrile formation at the acetonitrile moiety. Each step is carefully optimized to ensure high yield and purity, underscoring the importance of robust synthetic protocols in pharmaceutical research.

In conclusion,2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(2,4-dichlorophenyl)acetonitrile (CAS No. 213994-21-9) is a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of functional groups—particularly the presence of multiple halogen atoms—makes it an attractive scaffold for designing novel therapeutics with improved pharmacological profiles. As research continues to uncover new applications for this class of compounds,this molecule is poised to play an important role in advancing our understanding of disease mechanisms and developing next-generation treatments.